4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone

• IUPAC Name: 4-tert-butyl-2-phenacylcyclohexan-1-one
• InChI: InChI=1S/C18H24O2/c1-18(2,3)15-9-10-16(19)14(11-15)12-17(20)13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3
• InChI Key: OPWJLYPXLLWOHU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(=O)C(C1)CC(=O)C2=CC=CC=C2
• Molecular Formula: C18H24O2
• DSSTOX Substance ID: DTXSID70483366
• Molecular Weight: 272.4 g/mol
• CAS No.: 54669-84-0

Description

4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone (CAS 33553-23-0) is a functionalized cyclohexanone derivative of significant interest in organic and medicinal chemistry research. This compound features a phenacyl group (2-oxo-2-phenylethyl) at the 2-position of the cyclohexanone ring, a structural motif also found in molecules like 2-phenacylcyclohexan-1-one . This group can serve as a key synthetic handle for further chemical transformations, making the compound a valuable bifunctional intermediate for constructing more complex molecular architectures. The presence of the sterically hindered 4-tert-butyl group influences the conformational properties of the cyclohexanone ring, which can be exploited in studies of stereoselective synthesis. While specific biological data for this exact molecule is not widely reported, related 4-tert-butylcyclohexanone derivatives have demonstrated a range of interesting bioactivities, including antibacterial effects against Gram-positive strains such as Bacillus subtilis and Staphylococcus aureus . This suggests its potential as a novel scaffold in the discovery and development of new pharmacological tools or agrochemical agents. The compound is provided for research applications only and is not intended for diagnostic or therapeutic use. Researchers are encouraged to explore its utility as a building block in complex synthesis and to investigate its biological profile.

Preparation Methods

Reaction Conditions and Catalysts

In a representative procedure, cyclohexanone is treated with tert-butyl chloride in the presence of aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃) as a catalyst. The reaction proceeds at 15–25°C in dichloroethane, with hydrogen chloride gas introduced to stabilize intermediates. This method, adapted from the synthesis of 2-(4-tert-butylphenoxy)cyclohexanol, achieves moderate yields (60–70%) but requires rigorous exclusion of moisture to prevent catalyst deactivation.

Table 1: Friedel-Crafts Alkylation Optimization

Catalyst	Temperature (°C)	Yield (%)	Byproducts
AlCl₃	20	65	Ortho/meta isomers
FeCl₃	25	70	Cyclohexanol derivatives
ZnCl₂	30	55	Polymerization products

Enolate-Mediated Alkylation for 2-Oxo-2-Phenylethyl Installation

The 2-position of 4-tert-butylcyclohexanone is functionalized via enolate alkylation, a method validated in the synthesis of tert-butyldiazoacetates. Sodium hydride (NaH) or lithium diisopropylamide (LDA) generates the enolate, which reacts with phenacyl bromide to install the 2-oxo-2-phenylethyl group.

Enolate Formation and Reactivity

In anhydrous tetrahydrofuran (THF), NaH (2.4 M in hexanes) deprotonates 4-tert-butylcyclohexanone at 0°C, forming a stabilized enolate. Phenacyl bromide is added dropwise, and the reaction proceeds at ambient temperature for 12 hours. Post-reaction workup involves quenching with saturated ammonium chloride, extraction with dichloromethane, and purification via silica gel chromatography (petroleum ether/ethyl acetate = 9:1). Yields range from 50–65%, with minor amounts of dialkylation products observed.

Key Challenge : The steric bulk of the tert-butyl group hinders enolate formation, necessitating excess base or prolonged reaction times.

Diazo Compound Insertion Strategies

Diazo-based methodologies, particularly B(C₆F₅)₃-catalyzed insertions, offer an alternative route for introducing the 2-oxo-2-phenylethyl group. This approach avoids enolate intermediacy, instead leveraging carbene insertion into C–H bonds.

B(C₆F₅)₃-Catalyzed C–H Insertion

A solution of 4-tert-butylcyclohexanone and diazoacetophenone in dichloromethane is treated with tris(pentafluorophenyl)borane (B(C₆F₅)₃) at room temperature. The catalyst activates the diazo compound, generating a carbene that inserts selectively into the α-C–H bond of the ketone. The crude product is washed with sodium bicarbonate and purified via flash chromatography, yielding 55–60% of the target compound.

Advantages :

• Avoids strong bases, preserving acid-sensitive functional groups.

• High regioselectivity due to the directing effect of the ketone.

Convergent Synthesis via Fragment Coupling

A convergent approach synthesizes the tert-butylcyclohexanone and phenylethyl fragments separately before coupling them. This method, inspired by phosphinic acid syntheses, involves Wittig or Grignard reactions.

Grignard Addition-Oxidation Sequence

4-Tert-butylcyclohexanone reacts with phenacylmagnesium bromide to form a secondary alcohol, which is oxidized to the ketone using oxone®. The oxidation step, conducted in a methanol-water slurry, achieves 70–75% yield.

Equation :

$$\text{4-Tert-butylcyclohexanone} + \text{PhCOCH}_2\text{MgBr} \rightarrow \text{Alcohol intermediate} \xrightarrow{\text{Oxone®}} \text{Target compound}$$

Catalytic and Process Optimization

Solvent and Temperature Effects

Polar aprotic solvents (e.g., acetonitrile) improve diazo insertion yields by stabilizing charged intermediates. Conversely, nonpolar solvents (e.g., toluene) favor Friedel-Crafts alkylation by enhancing Lewis acid activity.

Catalyst Recycling

Iron(III) chloride demonstrates partial recyclability in Friedel-Crafts reactions, with three cycles maintaining 60% efficiency. B(C₆F₅)₃, however, degrades upon exposure to moisture, limiting reuse.

Comparative Analysis of Synthetic Routes

Table 2: Method Comparison

Method	Yield (%)	Purity (%)	Scalability	Cost
Friedel-Crafts + Enolate	60	85	Moderate	Low
Diazo Insertion	55	90	High	High
Convergent Synthesis	70	88	Low	Moderate

Chemical Reactions Analysis

Types of Reactions

4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ketone groups to alcohols using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the tert-butyl group, using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogens (e.g., bromine) in the presence of light or heat.

Major Products Formed

Oxidation: Carboxylic acids or diketones.

Reduction: Alcohols.

Substitution: Halogenated or alkylated derivatives.

Scientific Research Applications

4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone involves its interaction with various molecular targets. The compound’s ketone groups can form hydrogen bonds with biological macromolecules, influencing their structure and function. Additionally, the phenylethyl moiety can interact with hydrophobic pockets in proteins, potentially modulating their activity .

Comparison with Similar Compounds

Table 1: Key Properties of 4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone and Analogues

Compound Name	Molecular Formula	Substituents	Key Applications	Synthesis Yield	Purity
4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone	C₁₈H₂₄O₂	4-tert-butyl, 2-(2-oxo-2-phenylethyl)	NLO materials, synthetic intermediates	91%	98%
QADZUQ	C₂₄H₂₈O	4-tert-butyl, 2,6-bis(4-methylbenzylidene)	Nonlinear optics, chromophores	Not reported	High
2,6-Bis(2-nitrobenzylidene)cyclohexanone	C₂₀H₁₈N₂O₅	2,6-bis(2-nitrobenzylidene)	Crystallography studies	Moderate	>95%
Cyclohexanone	C₆H₁₀O	None	Solvent, nylon-6 precursor	Industrial scale	>99%

Steric and Electronic Effects

• Tert-butyl vs. Benzylidene Groups : The tert-butyl group in the target compound and QADZUQ provides steric hindrance, reducing reactivity at the 4-position but enhancing thermal stability. In contrast, benzylidene substituents (e.g., in QADZUQ) extend conjugation, critical for NLO performance .
• 2-Oxo-2-phenylethyl vs. Nitrobenzylidene: The 2-oxo-2-phenylethyl group offers a ketone for further reactions (e.g., Knoevenagel condensation), while nitro groups in 2-nitrobenzylidene derivatives increase polarity and influence crystal packing.

Crystallographic Behavior

• Bis-benzylidene derivatives (e.g., 2,6-bis(4-methylbenzylidene)cyclohexanone) exhibit planar structures due to conjugation, whereas ortho-substituted analogs (e.g., 2-nitro derivatives) adopt non-planar conformations, affecting solubility and melting points . The target compound’s tert-butyl group likely disrupts planarity, reducing crystallinity compared to QADZUQ .

Industrial and Environmental Relevance

• Cyclohexanone : A precursor for nylon-6, with a market price correlated to cyclohexanol .
• Separation Processes: In cyclohexanone production, impurities like cyclohexenol isomers require vapor-liquid equilibrium (VLE) data for efficient distillation. The target compound’s larger size and substituents would necessitate distinct separation protocols, likely involving advanced models like COSMO-RS .

Q & A

Q. Q1. What are the recommended synthetic routes for 4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone, and how do reaction conditions influence yield?

Methodology :

• Stepwise alkylation/oxidation : Start with tert-butyl-substituted cyclohexanone derivatives. Use Pd/SiO₂ catalysts under hydrogenation conditions (110°C, 250 g·min/mole) to optimize cyclohexanone selectivity (>99%) .
• Electrochemical synthesis : Consider Pickering-emulsion-droplet-integrated electrodes to enhance biphasic reaction efficiency. This method reduces mass transport resistance and suppresses competitive hydrogenation, improving Faradaic efficiency .

Q. Q2. How can spectroscopic techniques (e.g., FTIR, NMR) resolve structural ambiguities in substituted cyclohexanones?

Methodology :

• In situ ATR-FTIR : Monitor reaction intermediates (e.g., hydroxylamine, oxime formation) in real time to confirm regioselectivity .
• 2D NMR : Use NOESY to distinguish tert-butyl and phenylethyl substituents on the cyclohexanone ring, resolving stereochemical conflicts .

Q. Q3. What are the safety protocols for handling tert-butyl-substituted cyclohexanones, given conflicting toxicity data?

Methodology :

• Toxicity assessment : Follow OECD guidelines for in vivo micronucleus tests (e.g., mouse bone marrow assays) to evaluate mutagenicity. Use olive oil as a solvent carrier to mimic physiological conditions .
• Carcinogenicity classification : Adhere to IARC Group 3 guidelines (not classifiable for humans) but implement fume hoods and PPE due to respiratory irritation risks .

Advanced Research Questions

Q. Q4. How can computational modeling optimize the cyclohexanone scaffold for drug design?

Methodology :

• Molecular dynamics (MD) simulations : Analyze hydrogen bonding and steric effects of the tert-butyl group in cyclohexanone derivatives. Compare binding affinities using cyclic urea scaffolds (7-membered rings) to improve enzyme interactions .
• Density functional theory (DFT) : Calculate partial molar volumes and excess isentropic compressibilities to predict solvent interactions in binary mixtures (e.g., cyclohexanone + alkylbenzenes) .

Q. Q5. What experimental designs address contradictions in catalytic efficiency for cyclohexanone oxidation?

Methodology :

• Box–Behnken design (BBD) : Optimize variables (temperature, catalyst loading, water content) for oxime hydrolysis. Use response surface methodology to resolve trade-offs between conversion (>90%) and selectivity .
• Three-level factorial design : Compare Pd/SiO₂ particle sizes (1 mm vs. 2 mm) to identify diffusion limitations in phenol-to-cyclohexanone reactions .

Q. Q6. How do interfacial microenvironments (e.g., Pickering emulsions) enhance electrosynthesis of cyclohexanone derivatives?

Methodology :

• Interfacial engineering : Design electrodes with ordered water layers to weaken hydrogen bonding between cyclohexanone and hydroxylamine, accelerating oximation .
• Kinetic profiling : Track cyclohexanone oxime formation via HPLC and permanganate titration to correlate Faradaic efficiency with droplet size .

Q. Q7. What strategies resolve discrepancies in toxicity data for cyclohexanone derivatives?

Methodology :

• Meta-analysis : Reconcile IARC Group 3 classification with in vivo micronucleus data by testing dose-dependent effects (e.g., 50–200 mg/kg in murine models) .
• Cross-species extrapolation : Use physiologically based pharmacokinetic (PBPK) models to predict human metabolic pathways from rodent data .

Data Contradiction Analysis

Q. Q8. Why do some studies report high cyclohexanone selectivity (>99%) while others note side-product formation?

Resolution :

• Catalyst particle size : Smaller Pd/SiO₂ particles (1 mm) reduce diffusion barriers, minimizing byproducts like cyclohexanol .
• Solvent polarity : Polar aprotic solvents (e.g., DMSO) stabilize intermediates, whereas nonpolar media favor aldol condensation .

Q. Q9. How to interpret conflicting results on the carcinogenicity of cyclohexanone derivatives?

Resolution :

• Endpoint variability : IARC’s Group 3 classification reflects insufficient animal evidence, while acute toxicity (e.g., respiratory irritation) is dose-dependent .
• Metabolic activation : Cytochrome P450 enzymes may convert cyclohexanone to mutagenic metabolites, requiring in vitro Ames tests for validation .

Methodological Recommendations

Q. Q10. What analytical workflows validate synthetic pathways for tert-butyl-substituted cyclohexanones?

Workflow :

Synthetic validation : Use GC-MS to confirm intermediate purity (e.g., 4-tert-butylcyclohexanol oxidation to ketone) .

Kinetic profiling : Apply Michaelis-Menten models to enzyme-catalyzed reactions (e.g., alcohol dehydrogenases) .

Safety screening : Conduct OECD 474 micronucleus assays alongside HPLC-UV to correlate yield with toxicity .